Cas no 1263378-37-5 (2-(trifluoromethyl)phenylmethylhydrazine;hydrochloride)

• Product Name: 2-(trifluoromethyl)phenylmethylhydrazine;hydrochloride
• CAS No: 1263378-37-5
• MF: C₈H₁₀ClF₃N₂
• MW: 226.626611232758
• MDL: MFCD18432510
• CID: 2951094
• PubChem ID: 84820115
• Update Time: 2025-11-02

2-(trifluoromethyl)phenylmethylhydrazine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-三氟甲基苄肼盐酸盐
• (2-(Trifluoromethyl)benzyl)hydrazine hydrochloride
• (2-Trifluoromethyl-benzyl)-hydrazine hydrochloride
• [2-(trifluoromethyl)phenyl]methylhydrazine;hydrochloride
• 8434AH
• SB32487
• (2-(Trifluoromethyl)benzyl)hydrazinehydrochloride
• (2-(trifluoromethyl)benzyl)-hydrazine hydrochloride
• [[2-(trifluoromethyl)phenyl]methyl]-hydrazine hydrochloride
• (2-Trifluoromethyl-benzyl)-hydrazine hydrochloride, AldrichCPR
• MFCD18432510
• [[2-(Trifluoromethyl)phenyl]methyl]hydrazine hydrochloride
• 1263378-37-5
• DB-190027
• CS-0341811
• SCHEMBL16013411
• 2-(trifluoromethyl)phenylmethylhydrazine;hydrochloride

• MDL： MFCD18432510
• Inchi： 1S/C8H9F3N2.ClH/c9-8(10,11)7-4-2-1-3-6(7)5-13-12;/h1-4,13H,5,12H2;1H
• InChI Key： IQAYZQUWMAFXSK-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC=CC=1CNN)(F)F

Computed Properties

• Exact Mass: 226.0484605g/mol
• Monoisotopic Mass: 226.0484605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38

Additional information on 2-(trifluoromethyl)phenylmethylhydrazine;hydrochloride

Comprehensive Guide to 2-(Trifluoromethyl)phenylmethylhydrazine Hydrochloride (CAS 1263378-37-5): Properties, Applications, and Market Insights

2-(Trifluoromethyl)phenylmethylhydrazine hydrochloride (CAS 1263378-37-5) is a specialized organic compound with significant relevance in pharmaceutical and agrochemical research. This hydrazine derivative features a trifluoromethylphenyl group, which enhances its reactivity and stability, making it a valuable intermediate in synthetic chemistry. The compound's unique structure and properties have garnered attention from researchers and industry professionals alike.

The molecular formula of 2-(trifluoromethyl)phenylmethylhydrazine HCl is C₈H₉F₃N₂·HCl, with a molecular weight of approximately 224.63 g/mol. Its hydrochloride salt form improves solubility in polar solvents, facilitating its use in various chemical reactions. The presence of the trifluoromethyl group (-CF₃) contributes to the compound's lipophilicity, a property highly sought after in drug design for improved membrane permeability.

In pharmaceutical applications, 2-(trifluoromethyl)phenylmethylhydrazine hydrochloride serves as a key building block for the synthesis of biologically active molecules. Researchers have explored its potential in developing central nervous system (CNS) drugs, particularly those targeting neurological disorders. The compound's ability to form stable hydrazone derivatives makes it valuable for creating enzyme inhibitors and receptor modulators.

The agrochemical industry has shown growing interest in CAS 1263378-37-5 for developing novel crop protection agents. The trifluoromethylphenyl moiety is known to enhance the biological activity of pesticides and herbicides, leading to improved efficacy at lower application rates. This aligns with current agricultural trends favoring environmentally friendly solutions with reduced environmental impact.

Recent advancements in fluorinated compound synthesis have increased the accessibility of 2-(trifluoromethyl)phenylmethylhydrazine HCl. Modern flow chemistry techniques and catalytic fluorination methods have improved the efficiency of its production, addressing previous challenges associated with fluorinated intermediates. These technological developments have made the compound more cost-effective for large-scale applications.

Quality control for 2-(trifluoromethyl)phenylmethylhydrazine hydrochloride typically involves HPLC analysis, NMR spectroscopy, and mass spectrometry to ensure high purity (>98%). Proper storage conditions (typically 2-8°C in airtight containers) are essential to maintain the compound's stability over time. The hydrochloride salt form offers better handling characteristics compared to the free base version.

The global market for fluorinated building blocks like CAS 1263378-37-5 has shown steady growth, driven by increasing demand from the pharmaceutical and agrochemical sectors. Market analysts project continued expansion as research into fluorine-containing drugs intensifies. The compound's versatility positions it well to meet emerging needs in medicinal chemistry and material science applications.

Environmental considerations for 2-(trifluoromethyl)phenylmethylhydrazine HCl focus on responsible handling and disposal practices. While the compound itself isn't classified as hazardous under normal use conditions, proper laboratory safety protocols should always be followed. The scientific community continues to develop greener synthesis methods to reduce the environmental footprint of fluorinated compounds.

Future research directions for 1263378-37-5 may explore its potential in catalysis and material science applications. The unique electronic properties imparted by the trifluoromethyl group could make it valuable for developing advanced materials with specific optical or electronic characteristics. Additionally, its role in bioconjugation chemistry presents opportunities for creating novel diagnostic agents.

For researchers sourcing 2-(trifluoromethyl)phenylmethylhydrazine hydrochloride, it's important to verify supplier credentials and request comprehensive analytical certificates. Reputable suppliers should provide detailed spectroscopic data and purity documentation to ensure the compound meets research requirements. Custom synthesis options are also available for specific isotopic or purity needs.

The scientific literature contains numerous references to hydrazine derivatives similar to CAS 1263378-37-5, highlighting their importance in modern chemistry. Recent publications have demonstrated innovative applications in drug discovery and chemical biology, suggesting continued relevance for this class of compounds. Researchers are encouraged to consult current journals for the latest developments involving this valuable chemical intermediate.